Cas no 88404-14-2 (6,7-Dihydroxycoumarin-4-acetic Acid)

6,7-Dihydroxycoumarin-4-acetic Acid structure
88404-14-2 structure
Product Name:6,7-Dihydroxycoumarin-4-acetic Acid
CAS No:88404-14-2
MF:C11H8O6
MW:236.177623748779
MDL:MFCD01863008
CID:720971
PubChem ID:5393159
Update Time:2024-10-26

6,7-Dihydroxycoumarin-4-acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dihydroxycoumarin-4-acetic Acid
    • 2-(6,7-dihydroxy-2-oxochromen-4-yl)acetic acid
    • 2H-1-Benzopyran-4-aceticacid, 6,7-dihydroxy-2-oxo-
    • 6,7-Dihydroxy-4-coumarinylacetic acid
    • 6,7-DIHYDROXYCOUMARIN-4-ACETIC ACID,PINK SOLID
    • 6,7-Dihydroxy-2-oxo-2H-1-benzopyran-4-acetic acid (ACI)
    • 2-(6,7-Dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid
    • DB-350259
    • AKOS015894372
    • HY-D0064
    • VZBNZFYHLQRFPS-UHFFFAOYSA-N
    • CS-0009979
    • 6,7-dihydroxy-4-carboxymethyl-2h-benzopyran-2-one
    • 2H-1-Benzopyran-4-acetic acid, 6,7-dihydroxy-2-oxo-
    • DTXSID50419825
    • DA-49904
    • 88404-14-2
    • J-100097
    • 2-(6,7-Dihydroxy-2-oxo-2H-chromen-4-yl)aceticacid
    • SCHEMBL591195
    • 6,7-DIHYDROXY-4-METHOXYISOFLAVONE
    • (6,7-DIHYDROXY-2-OXOCHROMEN-4-YL)ACETIC ACID
    • 6,7-Dihydroxycoumarinyl-4-acetic
    • 6,7-dihydroxy-4-coumarinyl acetic acid
    • MFCD01863008
    • CHEMBL1255817
    • BDBM50327652
    • MDL： MFCD01863008
    • Inchi： 1S/C11H8O6/c12-7-3-6-5(1-10(14)15)2-11(16)17-9(6)4-8(7)13/h2-4,12-13H,1H2,(H,14,15)
    • InChI Key： VZBNZFYHLQRFPS-UHFFFAOYSA-N
    • SMILES： O=C1C=C(CC(O)=O)C2C(=CC(=C(C=2)O)O)O1

Computed Properties

  • Exact Mass: 236.03200
  • Monoisotopic Mass: 236.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Melting Point: 230°C
  • Solubility: DMSO: soluble
  • PSA: 107.97000
  • LogP: 0.83130

6,7-Dihydroxycoumarin-4-acetic Acid Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • FLUKA BRAND F CODES：8-10
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

6,7-Dihydroxycoumarin-4-acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHENG KE LU SI SHENG WU JI SHU
sc-217386-100mg
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 ￥978.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-217386-100 mg
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6,7-Dihydroxycoumarin-4-acetic Acid Production Method

Production Method 1

613-03-6 613-03-6
542-05-2 542-05-2
88404-14-2 88404-14-2
Reaction Conditions
1.1 Catalysts: Perchloric acid ;  rt; 4 h, 50 °C
Reference
Synthesis and structure-activity relationship of coumarins as potent Mcl-1 inhibitors for cancer treatment
Xia, Yang-Liu; et al, Bioorganic & Medicinal Chemistry, 2021, 29,

6,7-Dihydroxycoumarin-4-acetic Acid Raw materials

6,7-Dihydroxycoumarin-4-acetic Acid Preparation Products

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